Cas no 2172187-35-6 (1,4-diethyl-6-methyl-6-nitro-1,4-diazepane)

• Product Name: 1,4-diethyl-6-methyl-6-nitro-1,4-diazepane
• CAS No: 2172187-35-6
• MF: C₁₀H₂₁N₃O₂
• MW: 215.292642354965
• CID: 5853978
• PubChem ID: 165602681
• Update Time: 2025-07-27

1,4-diethyl-6-methyl-6-nitro-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1,4-diethyl-6-methyl-6-nitro-1,4-diazepane
• EN300-1652921
• 2172187-35-6

• Inchi： 1S/C10H21N3O2/c1-4-11-6-7-12(5-2)9-10(3,8-11)13(14)15/h4-9H2,1-3H3
• InChI Key： CWLLTQGBTKUACV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1(C)CN(CC)CCN(CC)C1)=O

Computed Properties

• Exact Mass: 215.16337692g/mol
• Monoisotopic Mass: 215.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3Ų

Additional information on 1,4-diethyl-6-methyl-6-nitro-1,4-diazepane

Professional Introduction to 1,4-diethyl-6-methyl-6-nitro-1,4-diazepane (CAS No. 2172187-35-6)

1,4-diethyl-6-methyl-6-nitro-1,4-diazepane, identified by the Chemical Abstracts Service Number (CAS No.) 2172187-35-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the diazepane class, a structural motif known for its potential biological activity. The presence of nitro and alkyl substituents in its molecular framework suggests a complex interplay of electronic and steric effects, which may influence its pharmacological properties.

The synthesis of 1,4-diethyl-6-methyl-6-nitro-1,4-diazepane involves multi-step organic transformations, typically starting from readily available precursors such as ethylamine and methylamine. The nitration step introduces the nitro group at the 6-position of the diazepane ring, a critical modification that often enhances binding affinity to biological targets. The choice of solvents and catalysts during synthesis is crucial to achieving high yields and purity, as side reactions can lead to undesired byproducts.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 1,4-diethyl-6-methyl-6-nitro-1,4-diazepane with various protein targets. Molecular docking studies indicate that this compound may interact with enzymes and receptors involved in neurodegenerative diseases, making it a promising candidate for further investigation. The nitro group, in particular, has been shown to modulate electron density in the active site of target proteins, potentially leading to enhanced therapeutic efficacy.

In vitro studies have begun to explore the pharmacokinetic properties of 1,4-diethyl-6-methyl-6-nitro-1,4-diazepane. Initial results suggest that the compound exhibits moderate solubility in water and lipids, which is favorable for drug delivery systems. Additionally, preliminary toxicity assays have shown no significant adverse effects at tested concentrations, indicating a relatively safe profile for further development. These findings are encouraging and warrant more extensive preclinical studies.

The field of medicinal chemistry has seen a surge in interest regarding nitrogen-containing heterocycles due to their diverse biological activities. 1,4-diethyl-6-methyl-6-nitro-1,4-diazepane represents an example of how structural modifications can fine-tune pharmacological properties. The combination of ethyl and methyl groups at the 1 and 4 positions introduces steric hindrance that can influence receptor binding affinity. Meanwhile, the nitro group serves as a pharmacophore that may enhance interactions with biological targets.

Recent publications have highlighted the role of diazepane derivatives in treating neurological disorders. For instance, analogs with similar structural motifs have been investigated for their potential as anticonvulsants and anxiolytics. The nitro-substituted diazepanes are particularly intriguing because they may exhibit dual functionality—both as a scaffold for drug design and as a modulator of enzyme activity. This dual role could make 1,4-diethyl-6-methyl-6-nitro-1,4-diazepane a versatile tool in medicinal chemistry.

The development of novel drug candidates often relies on high-throughput screening (HTS) technologies to identify promising molecules. 1,4-diethyl-6-methyl-6-nitro-1,4-diazepane has been incorporated into several HTS campaigns targeting enzyme inhibition and receptor binding. Early results from these screens have shown promising trends, prompting researchers to optimize synthetic routes for larger-scale production. Collaborative efforts between synthetic chemists and biochemists are essential to translating these findings into clinical applications.

The regulatory landscape for new pharmaceutical entities requires rigorous testing to ensure safety and efficacy before human trials can commence. Current efforts are focused on optimizing synthetic pathways to produce 1,4-diethyl-6-methyl-6-nitro-1,4-diazepane in high purity under controlled conditions. Additionally, formulation studies are underway to develop stable drug delivery systems that maintain the integrity of the active compound during storage and administration.

The future directions for research on 1,4-diethyl-6-methyl-6-nitro-1,4-diazepane include exploring its potential as an intermediate in more complex drug molecules. By leveraging its unique structural features—such as the nitro group and alkyl substituents—chemists can design derivatives with enhanced pharmacological profiles. Furthermore, advances in green chemistry principles may enable more sustainable synthesis methods for this compound.

In conclusion, 2172187–35–6 (CAS No.) 1, 4–diethyl–6–methyl– ⁶–nitro– ¹, ⁴–diazepa ne represents a significant area of research in pharmaceutical chemistry. Its promising biological activities and favorable pharmacokinetic properties make it an attractive candidate for further development.